Cas no 478838-63-0 (4-fluoro-1H-indazol-5-ol)

• Product Name: 4-fluoro-1H-indazol-5-ol
• CAS No: 478838-63-0
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 1017256
• PubChem ID: 22933665
• Update Time: 2025-04-20

4-fluoro-1H-indazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-ol, 4-fluoro- (9CI)
• 4-fluoro-1H-indazol-5-ol
• MB69236
• SCHEMBL5421701
• MFCD17010083
• A858203
• BS-28896
• AT33890
• LMCVLLSQSMSLNV-UHFFFAOYSA-N
• DB-412694
• 478838-63-0

• Inchi： 1S/C7H5FN2O/c8-7-4-3-9-10-5(4)1-2-6(7)11/h1-3,11H,(H,9,10)
• InChI Key： LMCVLLSQSMSLNV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1C=NN2)O

Computed Properties

• Exact Mass: 152.03859095g/mol
• Monoisotopic Mass: 152.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles